2,4-difluoro-N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C17H15F2N3OS/c1-22-10-14(15-3-2-8-24-15)21-16(22)6-7-20-17(23)12-5-4-11(18)9-13(12)19/h2-5,8-10H,6-7H2,1H3,(H,20,23)
• InChI Key: TZFYZXYIZPAZEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CCNC(=O)C2=C(C=C(C=C2)F)F)C3=CC=CS3
• Molecular Formula: C17H15F2N3OS
• Molecular Weight: 347.4 g/mol

Description

2,4-difluoro-N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)benzamide, also known as GNE-7915, is a small molecule inhibitor that has been developed for the treatment of cancer. The compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Antioxidant Potential

Some imidazole derivatives have shown good scavenging potential, comparable to ascorbic acid. This suggests that “2,4-difluoro-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}benzamide” could potentially be used in the development of antioxidant therapies.

Antiviral Activity

Indole derivatives, which share structural similarities with this compound, have shown antiviral activity. This suggests potential applications of “2,4-difluoro-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}benzamide” in the development of antiviral therapies.

Anti-Inflammatory Activity

Imidazole derivatives have shown anti-inflammatory activity. This suggests potential applications of “2,4-difluoro-N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}benzamide” in the development of anti-inflammatory therapies.

Mechanism of Action

Target of Action

It contains anindole nucleus and an imidazole ring , both of which are known to bind with high affinity to multiple receptors . These structures are found in many important synthetic drug molecules, suggesting that this compound could have a broad range of targets.

Mode of Action

Compounds containing indole and imidazole structures are known to interact with their targets in various ways, leading to a range of biological activities . For instance, they can inhibit or activate certain enzymes, modulate receptor activity, or interfere with cellular processes .

Biochemical Pathways

Indole and imidazole derivatives are known to influence a variety of biological pathways . These can include pathways related to inflammation, cancer, viral infections, and more .

Pharmacokinetics

The presence of the indole and imidazole structures suggests that the compound could be highly soluble in water and other polar solvents , which could influence its bioavailability.

Result of Action

Indole and imidazole derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .